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Cat. No.: B1227978

Get Quote

A Note on Chemical Identification: It is crucial to clarify a common point of confusion regarding

the identity of Trisodium Phosphate (TSP). The CAS number provided in the query, 24493-21-

8, corresponds to 2,2,3,3-d(4)-3-(Trimethylsilyl)propionic acid sodium salt (TSP-d4), a

deuterated compound used as an internal standard in NMR spectroscopy.[1][2][3][4][5] This is a

distinct chemical entity from Trisodium Phosphate.

The correct CAS numbers for Trisodium Phosphate are 7601-54-9 for the anhydrous form and

10101-89-0 for the dodecahydrate form (Na₃PO₄·12H₂O), which is the most common variant

for analytical and laboratory use.[6][7][8][9] This guide will focus on the specifications and

analytical methodologies for true, analytical grade Trisodium Phosphate, primarily the

dodecahydrate form, which is essential for researchers, scientists, and drug development

professionals who rely on its properties as a high-purity buffering agent, pH modifier, and

cleaning agent.
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Trisodium Phosphate (TSP) is an inorganic salt with the chemical formula Na₃PO₄.[10] In its

analytical grade, particularly as the dodecahydrate, it is a white, crystalline, or granular solid

that is highly soluble in water, yielding a strongly alkaline solution.[7][10] This high alkalinity is a

key functional characteristic, making it a powerful cleaning agent and pH regulator.[10][11]

The designation of "analytical grade" signifies a high level of purity, meeting stringent criteria

set by bodies such as the American Chemical Society (ACS) or the United States

Pharmacopeia (USP).[7][8] This ensures minimal interference from impurities in sensitive

applications, from preparing surfaces for painting to its use as a buffering agent in chemical

reactions and a sequestrant in various formulations.[7][11]

Physicochemical Properties and Handling
Analytical grade TSP dodecahydrate is a stable compound under normal conditions but is

hygroscopic, meaning it readily absorbs moisture from the air.[12] This property necessitates

storage in tightly sealed containers to prevent caking and changes in hydration state, which

could affect assay calculations.[12]

Property Specification Source(s)

Chemical Formula Na₃PO₄·12H₂O [7]

Molecular Weight 380.12 g/mol [7]

Appearance
White, odorless crystalline

powder or granules
[7][13]

Solubility

Freely soluble in water

(approx. 285 g/L at 20°C);

insoluble in ethanol

[7][13][14]

pH
11.5 - 12.5 (1% aqueous

solution)
[8][13]

Melting Point
~75 °C (with loss of water of

crystallization)
[14]

Handling and Stability: TSP is stable at ambient temperatures.[12] However, it should be kept

away from strong acids, with which it can react vigorously.[12] Solutions of TSP can also react
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with some metals to produce flammable hydrogen gas.[12]

Analytical Specifications for Reagent Grade TSP
The quality of analytical grade Trisodium Phosphate is defined by a series of tests that quantify

its purity and the maximum allowable levels of specific impurities. These specifications are

often dictated by pharmacopeias or chemical societies to ensure lot-to-lot consistency and

suitability for high-stakes applications.

Parameter
ACS Reagent Grade
Specification

USP Grade Specification

Assay (as Na₃PO₄, ignited

basis)
≥ 98.0% ≥ 92.0% (for dodecahydrate)

Insoluble Matter ≤ 0.01% ≤ 0.2%

Chloride (Cl) ≤ 0.001% -

Sulfate (SO₄) ≤ 0.01% -

Heavy Metals (as Pb) ≤ 0.001% ≤ 4 mg/kg (as Lead)

Iron (Fe) ≤ 0.001% -

Arsenic (As) - ≤ 3 mg/kg

Loss on Ignition -
45.0% - 57.0% (for

dodecahydrate)

Sources: Alliance Chemical[7], Muby Chemicals[8], USP[9]

The "ignited basis" calculation in the assay corrects for the water of hydration, providing a

measure of the pure Na₃PO₄ content. The significant range for "Loss on Ignition" for the

dodecahydrate form reflects the loss of its twelve water molecules upon heating.[8][9]

Core Analytical Procedures and Methodologies
Validation of analytical grade TSP relies on a set of robust and reproducible analytical methods.

The following protocols are fundamental to verifying the quality and purity of a TSP sample.
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Assay Determination by Acid-Base Titration
The assay of Trisodium Phosphate is a classic acid-base titration that leverages its basic

properties. The method involves titrating a TSP solution with a standardized strong acid,

typically hydrochloric acid (HCl), and monitoring the pH to identify two distinct equivalence

points.

Workflow for TSP Purity Analysis via Titration
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Sample Preparation

Potentiometric Titration

Calculation

Accurately weigh
~5g TSP Dodecahydrate

Dissolve in
CO2-free DI water

Transfer to 250 mL
volumetric flask

Dilute to mark

Pipette 25 mL aliquot
into beaker

Titrate with standardized
1 N HCl

Record volume to reach
1st endpoint (~pH 8.8)

(PO₄³⁻ → HPO₄²⁻)

Continue titration

Record volume to reach
2nd endpoint (~pH 4.0)
(HPO₄²⁻ → H₂PO₄⁻)

Calculate volume of HCl
consumed between endpoints

Determine moles of Na₃PO₄

Calculate % Purity

Click to download full resolution via product page

Caption: Experimental workflow for TSP purity analysis via acid-base titration.
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Detailed Protocol:

Sample Preparation: Accurately weigh approximately 5 grams of TSP dodecahydrate and

dissolve it in CO₂-free deionized water. Quantitatively transfer this solution to a 250 mL

volumetric flask and dilute to the mark.[10]

Titration Setup: Pipette a 25 mL aliquot of the prepared sample solution into a beaker. Place

a calibrated pH electrode into the solution.[10]

First Endpoint: Begin titrating with a standardized 1 N hydrochloric acid solution. Record the

volume of HCl required to reach the first inflection point, which occurs at approximately pH

8.8. This corresponds to the complete conversion of phosphate ions (PO₄³⁻) to hydrogen

phosphate ions (HPO₄²⁻).[10]

Second Endpoint: Continue the titration with the same HCl solution. Record the total volume

of titrant required to reach the second inflection point at approximately pH 4.0. This second

step corresponds to the conversion of hydrogen phosphate (HPO₄²⁻) to dihydrogen

phosphate (H₂PO₄⁻).[10]

Calculation: The purity of the Trisodium Phosphate is calculated based on the volume of HCl

consumed between the first and second endpoints. In this range, each mole of HCl

consumed corresponds to one mole of Na₃PO₄ in the original sample.[10]

Determination of Insoluble Substances
This gravimetric test provides a direct measure of the physical purity of the material.

Procedure: Weigh 10 to 20 grams of the TSP sample and dissolve it in 150 mL of hot

deionized water.[9][15]

Filtration: Filter the solution through a pre-weighed (tared) sintered glass crucible or filter

paper.[15]

Washing & Drying: Thoroughly wash the residue collected on the filter with hot deionized

water to remove any remaining soluble material.[16]
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Final Weighing: Dry the filter and residue at 105-110°C to a constant weight.[15] The

difference between the final and initial weight of the filter represents the mass of insoluble

matter.

Limit Tests for Impurities
Limit tests for anions like chloride and sulfate, and cations like iron and heavy metals, are

crucial for analytical grade certification. These are typically colorimetric or spectrophotometric

methods that compare the sample against a known standard at the maximum permissible

concentration. For heavy metals like lead and arsenic, more sensitive techniques such as

Atomic Absorption (AA) spectroscopy or Inductively Coupled Plasma (ICP) spectroscopy are

often employed to meet the stringent limits required by pharmacopeias.[13]

Applications in Research and Drug Development
The stringent specifications of analytical grade TSP make it indispensable in several scientific

domains:

Buffer Preparation: Its well-defined pH in solution makes it a reliable component of

phosphate buffer systems, which are ubiquitous in biological and chemical research for

maintaining stable pH environments.[7]

Cleaning and Depyrogenation: In pharmaceutical manufacturing, TSP solutions are used as

powerful alkaline cleaning agents for glassware and equipment, capable of saponifying fats

and oils and removing biological residues.[7]

Chemical Synthesis: It can act as a catalyst or a pH modifier in various organic and inorganic

reactions where a strong, non-hydroxide base is required.

Water Treatment: In laboratory-scale water purification systems or for preparing specific

water grades, TSP is used to precipitate hardness salts like calcium and magnesium.[6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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